L-797591

• Molecular Formula: C38H49N5O2
• Molecular Weight: 607.8 g/mol
• InChI: InChI=1S/C38H49N5O2/c1-29(19-22-39)27-38(2,3)28-41-36(44)35(26-32-16-11-15-31-14-7-8-18-34(31)32)42-37(45)43(24-20-30-12-5-4-6-13-30)25-21-33-17-9-10-23-40-33/h4-18,23,29,35H,19-22,24-28,39H2,1-3H3,(H,41,44)(H,42,45)/t29?,35-/m1/s1
• InChIKey: MZKKCMXXGCRPGX-LMZJGDDPSA-N

L-797591 SSTR1 Agonist Procurement Guide

L-797591 is a synthetic, non-peptidyl small-molecule agonist that selectively targets somatostatin receptor subtype 1 (SSTR1), a Gαi-coupled GPCR [1]. It was discovered via combinatorial chemistry and high-throughput screening and belongs to a class of subtype-selective SSTR ligands developed to overcome the poor selectivity of pan-agonists such as pasireotide, octreotide, and lanreotide [2]. With a molecular weight of 607.83 Da and formula C₃₈H₄₉N₅O₂, L-797591 lacks the classical Trp-Lys pharmacophore of peptide-based somatostatin analogs, instead utilizing naphthalene and phenylethyl moieties to engage the SSTR1 orthosteric pocket [1].

● SSTR1 subtype-selective pharmacological probe

● Non-peptidyl scaffold with distinct orthosteric binding mechanism

● Enables SSTR1 signaling isolation without SSTR2–5 cross-activation

• [1] Wang Y, Xu Y, Wang Y, Zhang J, Chen L, He X, Fan W, Wu K, Hu W, Cheng X, Yang G, Xu HE, Zhuang Y. Selective ligand recognition and activation of somatostatin receptors SSTR1 and SSTR3. Proc Natl Acad Sci U S A. 2024 Oct 8;121(41):e2400298121. doi: 10.1073/pnas.2400298121. View Source
• [2] Rohrer SP, Birzin ET, Mosley RT, Berk SC, Hutchins SM, Shen DM, Xiong Y, Hayes EC, Parmar RM, Foor F, Mitra SW, Degrado SJ, Shu M, Klopp JM, Cai SJ, Blake A, Chan WW, Pasternak A, Yang L, Patchett AA, Smith RG, Chapman KT, Schaeffer JM. Rapid identification of subtype-selective agonists of the somatostatin receptor through combinatorial chemistry. Science. 1998 Oct 23;282(5389):737-40. doi: 10.1126/science.282.5389.737. View Source

L-797591: Why It Cannot Be Replaced

The five human somatostatin receptor subtypes (SSTR1–5) exhibit distinct tissue expression patterns and regulate divergent hormonal pathways—insulin secretion is inhibited by SSTR1, SSTR2, and SSTR5, while growth hormone is dually controlled by SSTR2, SSTR3, and SSTR5 [1]. Clinically used pan-agonists such as pasireotide, octreotide, and lanreotide bind multiple subtypes with varying affinity, producing on-target side effects (hyperglycemia, hypothyroidism, gallbladder stones) due to simultaneous activation of non-pathological receptor populations [2]. L-797591 circumvents this confounding polypharmacology by exhibiting >800-fold selectivity for SSTR1 over SSTR2–5 in functional cAMP assays [3]. Simply substituting an SSTR2-preferring analog (e.g., octreotide or L-779976) or an SSTR3-selective agonist (L-796778) for L-797591 will activate an entirely different receptor profile and cannot recapitulate SSTR1-specific pharmacology. This selectivity is essential for dissecting SSTR1-mediated signaling and for developing therapies that avoid the side-effect burden of non-selective somatostatinergic agents.

Target Compound L-797591 selectively activates SSTR1 with minimal engagement of SSTR2–5.

Potential Substitute Pan-agonists (pasireotide, octreotide) activate multiple SSTR subtypes, confounding SSTR1-specific interpretation.

Target Compound Non-peptidyl structure provides unique binding interactions confirmed by cryo-EM.

Potential Substitute SSTR2- or SSTR3-selective tools (L-779976, L-796778) do not activate SSTR1 and cannot replicate SSTR1-mediated pharmacology.

• [1] Wang Y, Xu Y, Wang Y, Zhang J, Chen L, He X, Fan W, Wu K, Hu W, Cheng X, Yang G, Xu HE, Zhuang Y. Selective ligand recognition and activation of somatostatin receptors SSTR1 and SSTR3. Proc Natl Acad Sci U S A. 2024 Oct 8;121(41):e2400298121. doi: 10.1073/pnas.2400298121. View Source
• [2] Cuevas-Ramos D, Fleseriu M. Somatostatin receptor ligands and resistance to treatment in pituitary adenomas. J Mol Endocrinol. 2014 Jun;52(3):R223-40. doi: 10.1530/JME-14-0011. View Source
• [3] Wang Y, Xu Y, Wang Y, Zhang J, Chen L, He X, Fan W, Wu K, Hu W, Cheng X, Yang G, Xu HE, Zhuang Y. Supporting Information for 'Selective ligand recognition and activation of somatostatin receptors SSTR1 and SSTR3.' Proc Natl Acad Sci U S A. 2024;121(41):e2400298121. Table S4: cAMP inhibition potency (EC₅₀) of L-797591 across human SSTR subtypes. View Source

L-797591 Quantitative Selectivity Evidence

Functional Selectivity in cAMP Inhibition

In a standardized cAMP accumulation assay performed on human SSTR subtypes, L-797591 activated SSTR1 with an EC₅₀ of ~1.2 nM, while EC₅₀ values at SSTR2, SSTR3, SSTR4, and SSTR5 all exceeded 1,000 nM [1]. This represents a >830-fold selectivity window for SSTR1 over all other subtypes. By contrast, the FDA-approved pan-agonist pasireotide activated SSTR1–5 with EC₅₀ values in the sub-nanomolar to low nanomolar range (except SSTR4, which required ~10,100-fold higher concentration) [2]. The SSTR3-selective comparator L-796778 shows at least 10-fold selectivity for SSTR3 over other subtypes, demonstrating that L-797591's selectivity for SSTR1 is quantitatively superior in magnitude and exclusively targets the SSTR1 receptor [1].

Functional cAMP Selectivity

Head-to-head

EC₅₀ SSTR1 ~1.2 nM; SSTR2–5 >1,000 nM

>830-fold selectivity window over SSTR2–5

Supports SSTR1 pathway-specific assignment and clean pharmacological isolation.

Recombinant cAMP assay, HEK293 cells (PNAS 2024 Table S4).

Evidence Dimension	Functional agonist potency (cAMP inhibition EC₅₀) across human SSTR subtypes
Target Compound Data	SSTR1 EC₅₀ = ~1.2 nM; SSTR2 EC₅₀ >1,000 nM; SSTR3 EC₅₀ >1,000 nM; SSTR4 EC₅₀ >1,000 nM; SSTR5 EC₅₀ >1,000 nM
Comparator Or Baseline	Pasireotide: SSTR1–3,5 EC₅₀ <10 nM, SSTR4 ~10,100-fold lower potency. L-796778: SSTR3-selective, ≥10-fold over SSTR1,2,4,5. Octreotide/lanreotide: SSTR2-preferring, low SSTR1 affinity.
Quantified Difference	>830-fold selectivity window for SSTR1 vs. SSTR2–5; pasireotide is non-selective; L-796778 is SSTR3-selective; octreotide/lanreotide have minimal SSTR1 activity
Conditions	cAMP accumulation assay in HEK293 cells expressing individual human SSTR subtypes; data from PNAS 2024 Table S4 and Fig. 4

Why This Matters

This selectivity profile is essential for experiments requiring isolated SSTR1 activation without confounding signals from SSTR2–5, enabling unambiguous assignment of SSTR1-mediated pharmacology.

• [1] Wang Y, Xu Y, Wang Y, Zhang J, Chen L, He X, Fan W, Wu K, Hu W, Cheng X, Yang G, Xu HE, Zhuang Y. Selective ligand recognition and activation of somatostatin receptors SSTR1 and SSTR3. Proc Natl Acad Sci U S A. 2024 Oct 8;121(41):e2400298121. Fig. 4 and Supporting Information Table S4. View Source
• [2] Wang Y, Xu Y, Wang Y, Zhang J, Chen L, He X, Fan W, Wu K, Hu W, Cheng X, Yang G, Xu HE, Zhuang Y. Selective ligand recognition and activation of somatostatin receptors SSTR1 and SSTR3. Proc Natl Acad Sci U S A. 2024 Oct 8;121(41):e2400298121. Fig. 1B and Results section. View Source

Cryo-EM Structure of SSTR1 Binding Mode

The 2.65 Å cryo-EM structure of the L-797591–SSTR1–Gi complex (PDB: 8XIO) revealed that L-797591 lacks the Trp-Lys motif conserved in all peptide somatostatin analogs [1]. Instead, its naphthalene and phenylethyl moieties occupy the same hydrophobic pocket in SSTR1 as Trp and Lys do in pasireotide, with the phenylethyl side chain extending 2.3 Å deeper (measured at Cα) and forming additional hydrophobic contacts with M141³·³⁶, W284⁶·⁴⁸, F287⁶·⁵¹, and Y313⁷·⁴³ [2]. Mutagenesis identified two key selectivity filter residues: F/Y2.53 and Q3.36 in SSTR2–5 sterically and chemically exclude L-797591; substituting these with leucine and methionine (as found in SSTR1) rescued L-797591 activity in SSTR2 and SSTR5 and increased SSTR4 potency ~10-fold [3]. The M141³·³⁶Q and L107²·⁵³F mutations in SSTR1 reduced L-797591 potency by 10- to 100-fold, confirming the mechanism [3]. In contrast, pasireotide binding is highly conserved across SSTR1–3 and SSTR5, highlighting that L-797591's selectivity is structurally encoded and not achievable with peptide-based ligands.

Cryo-EM Binding Mode

Direct comparison

2.65 Å structure (PDB 8XIO); non-peptidyl binding, selectivity residues F2.53/M3.36

Provides structural rationale for SSTR1 selectivity; mutagenesis confirms gatekeeper mechanism.

L-797591 phenylethyl extends deeper than pasireotide Lys; F2.53/M3.36 essential.

Evidence Dimension	Structural basis of receptor subtype selectivity
Target Compound Data	Phenylethyl moiety extends 2.3 Å deeper than pasireotide's Lys; key SSTR1 residues F2.53 and M3.36 enable binding; M141³·³⁶Q and L107²·⁵³F mutations reduce potency 10–100-fold
Comparator Or Baseline	Pasireotide: Trp-Lys motif engages conserved residues across SSTR1–3,5; lacks deep hydrophobic penetration into SSTR1; octreotide/lanreotide: bind SSTR2 preferentially via Trp-Lys interactions
Quantified Difference	L-797591 uniquely exploits SSTR1-specific F2.53/M3.36 gatekeeper residues; pasireotide shows conserved binding across subtypes; >800-fold functional selectivity confirmed by mutagenesis
Conditions	Cryo-EM structure at 2.65 Å resolution (PDB 8XIO); site-directed mutagenesis with cAMP functional assay in HEK293 cells

Why This Matters

The atomic-level structure provides rational confidence that L-797591 will not activate non-SSTR1 receptors, reducing experimental noise and enabling structure-based design of SSTR1-targeted probes.

• [1] RCSB Protein Data Bank. 8XIO: Structure of L797591-SSTR1 G protein complex. Deposited 2023-12-19, released 2024-07-03. doi: 10.2210/pdb8XIO/pdb. View Source
• [2] Wang Y, Xu Y, Wang Y, Zhang J, Chen L, He X, Fan W, Wu K, Hu W, Cheng X, Yang G, Xu HE, Zhuang Y. Selective ligand recognition and activation of somatostatin receptors SSTR1 and SSTR3. Proc Natl Acad Sci U S A. 2024 Oct 8;121(41):e2400298121. Fig. 3D–F and associated Results text. View Source
• [3] Wang Y, Xu Y, Wang Y, Zhang J, Chen L, He X, Fan W, Wu K, Hu W, Cheng X, Yang G, Xu HE, Zhuang Y. Selective ligand recognition and activation of somatostatin receptors SSTR1 and SSTR3. Proc Natl Acad Sci U S A. 2024 Oct 8;121(41):e2400298121. Fig. 4C–D and Supporting Information Table S4. View Source

SSTR1 Specificity in Cortical Neurons

In cultured rat embryonic cortical neurons (E17–18), L-797591 inhibited forskolin-stimulated cAMP accumulation with an EC₅₀ of 7.0 × 10⁻¹⁰ M, mirroring the efficacy of the endogenous agonist SRIF-14 (EC₅₀ = 8.0 × 10⁻¹⁰ M) [1]. Critically, sst2-, sst3-, and sst4-selective agonists produced no concentration-dependent effect on forskolin-stimulated cAMP levels in the same neuronal preparation [1]. This result directly demonstrates that native neuronal SSTR1 signaling can be pharmacologically isolated using L-797591, whereas other subtype-selective tools are silent in this system. Furthermore, L-797591 also inhibited CRH-induced cAMP in these neurons, linking SSTR1 activation to corticotropin-releasing hormone signaling [1].

Native Neuron Pharmacology

Head-to-head

EC₅₀ 0.7 nM, matches SRIF-14; sst2/3/4 agonists inactive

Confirms SSTR1-specific cAMP modulation in native neuronal tissue.

Rat embryonic cortical neurons, forskolin-stimulated cAMP assay.

Evidence Dimension	Functional cAMP inhibition in native rat embryonic cortical neurons
Target Compound Data	L-797591 EC₅₀ = 7.0 × 10⁻¹⁰ M (0.7 nM); efficacy comparable to SRIF-14 (EC₅₀ = 8.0 × 10⁻¹⁰ M)
Comparator Or Baseline	sst2-selective agonist: no concentration-dependent cAMP effect; sst3-selective agonist: no effect; sst4-selective agonist: no effect; SRIF-28: 37% inhibition at 10⁻⁷ M
Quantified Difference	L-797591 is fully efficacious; sst2/3/4 agonists show no activity in this system, confirming exclusive SSTR1 mediation of the cAMP response
Conditions	Primary rat embryonic cortical neuron cultures (E17–18); forskolin (10⁻⁶ M) stimulation; cAMP radioimmunoassay

Why This Matters

This native-tissue validation confirms that L-797591's recombinant selectivity translates to physiologically relevant systems, making it a definitive tool for isolating SSTR1-mediated cAMP regulation in neuronal studies.

• [1] Blake AD. Somatostatin receptor subtype 1 (sst(1)) regulates intracellular 3',5'-cyclic adenosine monophosphate accumulation in rat embryonic cortical neurons: evidence with L-797,591, an sst(1)-subtype-selective nonpeptidyl agonist. Neuropharmacology. 2001 Mar;40(4):590-6. doi: 10.1016/s0028-3908(00)00180-5. View Source

Retinal Neuroprotection Subtype Dissociation

In a rat model of AMPA-induced retinal excitotoxicity, intravitreal administration of L-797591 at 10⁻⁴ M (sst1-selective) produced no neuroprotective effect, as assessed by ChAT and bNOS immunoreactivity and TUNEL staining [1]. In contrast, sst2-selective agonists L-779976 and lanreotide provided dose-dependent retinal protection in the same model [1]. This negative result is mechanistically informative: it directly proves that SSTR1 activation alone is insufficient to replicate the neuroprotective signaling mediated by SSTR2, validating the functional non-redundancy of SSTR subtypes in vivo and confirming that L-797591 does not cross-activate SSTR2 at the tested dose.

In Vivo Subtype Dissociation

Head-to-head

No neuroprotection at 10⁻⁴ M; sst2 agonists fully protective

Demonstrates SSTR subtype non-redundancy; SSTR1 activation insufficient for SSTR2-mediated endpoints.

AMPA-induced retinal excitotoxicity, rat model.

Evidence Dimension	In vivo neuroprotection in AMPA-induced retinal excitotoxicity model
Target Compound Data	L-797591 (sst1, 10⁻⁴ M intravitreal): no neuroprotective effect
Comparator Or Baseline	L-779976 (sst2, 10⁻⁶–10⁻⁴ M): dose-dependent neuroprotection; lanreotide (sst2, 10⁻⁵–10⁻⁴ M): significant protection; L-803087 (sst4, 10⁻⁴ M): no effect; SRIF: dose-dependent protection
Quantified Difference	Full protection with sst2 agonists vs. no protection with sst1 or sst4 agonists; L-797591 completely fails to substitute for sst2-mediated effects
Conditions	Adult Sprague-Dawley rats; intravitreal AMPA (42 nmol); immunohistochemistry (ChAT, bNOS) and TUNEL at 24 h post-treatment

Why This Matters

This in vivo data demonstrates that SSTR subtypes are pharmacologically non-interchangeable; researchers investigating neuroprotection, retinal biology, or SSTR subtype-specific signaling must use L-797591 for SSTR1 and cannot substitute sst2 tools.

• [1] Kiagiadaki F, Thermos K. Effect of intravitreal administration of somatostatin and sst2 analogs on AMPA-induced neurotoxicity in rat retina. Invest Ophthalmol Vis Sci. 2008 Jul;49(7):3080-9. doi: 10.1167/iovs.07-1644. View Source

L-797591 Research Applications

SSTR1 Signaling Pharmacological Isolation

L-797591 is the tool of choice for studies requiring exclusive activation of SSTR1 without cross-talk from SSTR2–5. Its >830-fold functional selectivity over other SSTR subtypes, demonstrated in recombinant cAMP assays [1], enables clean assignment of SSTR1-dependent phenotypes in cell lines co-expressing multiple SSTR subtypes. In native neuronal preparations, L-797591 faithfully recapitulates SRIF-14-mediated cAMP inhibition (EC₅₀ = 0.7 nM), while sst2-, sst3-, and sst4-selective agonists are inactive [2], confirming its utility for tissue-level SSTR1 pharmacology.

Structure-Based Drug Design for SSTR1

The high-resolution cryo-EM structure of the L-797591–SSTR1–Gi complex (PDB: 8XIO, 2.65 Å) provides a validated template for rational drug design [3]. Key selectivity determinants—including the F2.53/M3.36 gatekeeper residues and the deep hydrophobic pocket accommodating the phenylethyl moiety—can guide medicinal chemistry campaigns aiming to develop SSTR1-selective therapeutics with reduced side-effect profiles compared to pan-agonists like pasireotide [4]. Mutagenesis data confirming 10- to 100-fold potency shifts upon gatekeeper residue substitution [4] provide actionable structure–activity relationship (SAR) hypotheses.

Negative Control for SSTR2 and SSTR3

L-797591 serves as a definitive negative control in experiments designed to probe SSTR2- or SSTR3-mediated effects. In the rat retinal excitotoxicity model, L-797591 at 10⁻⁴ M produced no neuroprotection, whereas sst2 agonists were fully protective [5]. Similarly, in pancreatic β-cell models, L-797591 (10 nM) reduced GLP-1-induced insulin secretion [6], confirming that SSTR1 activation can be discriminated from SSTR2/SSTR5-mediated insulin modulation. This makes L-797591 essential for dissecting the contributions of individual SSTR subtypes to hormone regulation.

SSTR Subtype Profiling in Neuroendocrine Tumors

Neuroendocrine tumors (NETs) express heterogeneous SSTR subtype repertoires, and therapeutic response to somatostatin analogs correlates with subtype expression patterns [4]. L-797591, as the only well-characterized SSTR1-selective small-molecule agonist, is indispensable for profiling SSTR1 functional responses in patient-derived NET cells and xenograft models. Its non-peptide scaffold distinguishes it from peptide-based ligands and may offer advantages in permeability and metabolic stability for in vitro and in vivo target engagement studies [1].

Application

Selection Property

Validation Focus

SSTR1 signaling pharmacological isolation

SSTR1 receptor selectivity profile

cAMP inhibition in SSTR1-expressing models, native tissue validation

Structure-based SSTR1 ligand design

Cryo-EM resolved binding mode

Mutagenesis-driven SAR, selectivity gatekeeper residues

SSTR subtype dissection in hormone regulation

Subtype-negative control specificity

Absence of SSTR2/3 cross-activation in functional assays

SSTR1 profiling in neuroendocrine tumor research

Non-peptide small-molecule probe

SSTR1 functional response in tumor cell models

• [1] Wang Y, Xu Y, Wang Y, Zhang J, Chen L, He X, Fan W, Wu K, Hu W, Cheng X, Yang G, Xu HE, Zhuang Y. Selective ligand recognition and activation of somatostatin receptors SSTR1 and SSTR3. Proc Natl Acad Sci U S A. 2024 Oct 8;121(41):e2400298121. Fig. 4 and Table S4. View Source
• [2] Blake AD. Somatostatin receptor subtype 1 (sst(1)) regulates intracellular 3',5'-cyclic adenosine monophosphate accumulation in rat embryonic cortical neurons: evidence with L-797,591, an sst(1)-subtype-selective nonpeptidyl agonist. Neuropharmacology. 2001 Mar;40(4):590-6. doi: 10.1016/s0028-3908(00)00180-5. View Source
• [3] RCSB Protein Data Bank. 8XIO: Structure of L797591-SSTR1 G protein complex. Deposited 2023-12-19. doi: 10.2210/pdb8XIO/pdb. View Source
• [4] Wang Y, Xu Y, Wang Y, Zhang J, Chen L, He X, Fan W, Wu K, Hu W, Cheng X, Yang G, Xu HE, Zhuang Y. Selective ligand recognition and activation of somatostatin receptors SSTR1 and SSTR3. Proc Natl Acad Sci U S A. 2024 Oct 8;121(41):e2400298121. Fig. 3–4 and Results section. View Source
• [5] Kiagiadaki F, Thermos K. Effect of intravitreal administration of somatostatin and sst2 analogs on AMPA-induced neurotoxicity in rat retina. Invest Ophthalmol Vis Sci. 2008 Jul;49(7):3080-9. doi: 10.1167/iovs.07-1644. View Source
• [6] Stark A, Mentlein R. Somatostatin inhibits glucagon-like peptide-1-induced insulin secretion and proliferation of RINm5F insulinoma cells. Regul Pept. 2002 Oct 15;108(2-3):97-102. doi: 10.1016/s0167-0115(02)00152-0. View Source